Cas no 101517-93-5 (1,2,4-Trithiolane, 3-methyl-5-pentyl-)

1,2,4-Trithiolane, 3-methyl-5-pentyl- structure
101517-93-5 structure
Product Name:1,2,4-Trithiolane, 3-methyl-5-pentyl-
CAS No:101517-93-5
MF:C8H16S3
MW:208.407638549805
CID:3555670
PubChem ID:22212051
Update Time:2025-04-22

1,2,4-Trithiolane, 3-methyl-5-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Trithiolane, 3-methyl-5-pentyl-
    • 3-methyl-5-pentyl-1 ,2,4-trithiolane
    • 101517-93-5
    • 3-Methyl-5-pentyl-1,2,4-trithiolane
    • CHEBI:174033
    • DTXSID001295292
    • Inchi: 1S/C8H16S3/c1-3-4-5-6-8-9-7(2)10-11-8/h7-8H,3-6H2,1-2H3
    • InChI Key: MLOZURMZWJZSCN-UHFFFAOYSA-N
    • SMILES: S1C(C)SSC1CCCCC

Computed Properties

  • Exact Mass: 208.04141403g/mol
  • Monoisotopic Mass: 208.04141403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 75.9Ų
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